Cas no 211029-69-5 (tert-butyl N-(3-ethynylpyridin-4-yl)carbamate)

• Product name: tert-butyl N-(3-ethynylpyridin-4-yl)carbamate
• CAS No: 211029-69-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD13189760
• CID: 1023509
• PubChem ID: 11127735

tert-butyl N-(3-ethynylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-ethynyl-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3-ethynylpyridin-4-yl)carbamate
• TERT-BUTYL 3-ETHYNYLPYRIDIN-4-YLCARBAMATE
• AB69061
• EN300-26041116
• SCHEMBL8313717
• tert-Butyl (3-ethynylpyridin-4-yl)carbamate
• 211029-69-5
• tert-Butyl(3-ethynylpyridin-4-yl)carbamate

• MDL： MFCD13189760
• Inchi： InChI=1S/C12H14N2O2/c1-5-9-8-13-7-6-10(9)14-11(15)16-12(2,3)4/h1,6-8H,2-4H3,(H,13,14,15)
• InChI Key： DQJITDXLDRKGAY-UHFFFAOYSA-N
• SMILES： C#CC1=CNC=CC1=NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 1.7